Cas no 2703774-21-2 (2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride)

• Product Name: 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride
• CAS No: 2703774-21-2
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 6553664
• Update Time: 2025-05-19

2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride

• Inchi： 1S/C9H17NO.ClH/c1-8(2,11)7-3-9(4-7)5-10-6-9;/h7,10-11H,3-6H2,1-2H3;1H
• InChI Key： HKVGAGWFFWHPCM-UHFFFAOYSA-N
• SMILES： C(C1CC2(CNC2)C1)(O)(C)C.Cl

Additional information on 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride

Comprehensive Overview of 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride (CAS No. 2703774-21-2)

2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride is a chemically synthesized compound with a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and biochemical research. The compound's CAS No. 2703774-21-2 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking and documentation. Its molecular framework combines a 2-azaspiro[3.3]heptane core with a propan-2-ol moiety, further stabilized as a hydrochloride salt to enhance solubility and bioavailability. This structural complexity makes it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and GPCR (G-protein-coupled receptor) modulation.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds like 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride due to their three-dimensional rigidity and ability to interact with biological targets selectively. Researchers are increasingly exploring its potential in neurodegenerative disease therapeutics, such as Alzheimer's and Parkinson's, where small-molecule modulators are in high demand. Additionally, its hydrochloride salt form improves pharmacokinetic properties, a topic frequently searched in AI-driven drug design forums and pharma SEO trends.

The synthesis of CAS No. 2703774-21-2 involves multi-step organic reactions, including ring-closing metathesis and amine hydrochloride formation, as documented in recent patents. These methods align with the growing interest in green chemistry and sustainable synthesis, which dominate academic and industrial discussions. Users often search for "spirocyclic compound synthesis" or "azaspiro derivatives applications", reflecting the compound's relevance in cutting-edge research.

From a commercial perspective, 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride is supplied by specialized fine chemical manufacturers under stringent quality controls. Its pricing and availability are frequently queried in pharmaceutical procurement databases, underscoring its industrial value. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a topic often explored in analytical chemistry blogs and SEO-optimized scientific content.

In conclusion, 2-{2-azaspiro[3.3]heptan-6-yl}propan-2-ol hydrochloride represents a convergence of structural innovation and therapeutic potential. Its CAS No. 2703774-21-2 ensures traceability, while its applications resonate with trending topics like precision medicine and AI-augmented drug development. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.